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Compound of Interest

Compound Name: O-Cresyl glycidyl ether

Cat. No.: B1330400 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of O-
Cresyl glycidyl ether (CGE), tailored for research scientists and drug development

professionals. The following procedures are designed to minimize risk and ensure a safe

laboratory environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for O-Cresyl glycidyl
ether.

Property Value

Molecular Formula C10H12O2[1][2][3]

Molecular Weight 164.2 g/mol [1][2][3]

Appearance Colorless to light yellow liquid[2][3]

Flash Point
113°C (235.4°F) closed cup; 200°F (93.3°C)[1]

[2]

Boiling Point 498°F (259°C) at 760 mmHg[1]

Specific Gravity 1.09 at 68°F (20°C)[1]

Water Solubility Less than 1 mg/mL at 72°F (22°C)[1]

Vapor Density 5.7 (Air = 1)[2][3]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step protocol is mandatory for all personnel handling O-
Cresyl glycidyl ether.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with O-Cresyl glycidyl ether must be conducted in a well-ventilated

area, preferably within a chemical fume hood with good airflow.[2][4]

Eye Protection: Wear safety goggles or a face shield to protect against splashes.[2][4][5]

Skin Protection:

Gloves: Use nitrile or neoprene gloves for adequate skin protection.[4] Always inspect

gloves for integrity before use.

Lab Coat: A buttoned lab coat must be worn at all times.

Protective Clothing: For larger quantities or when there is a significant risk of splashing,

wear impervious clothing to prevent skin contact.[2][6]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is required.[5][7] A respiratory

protection program that meets OSHA 1910.134 and ANSI Z88.2 requirements should be

followed.[4]

Safe Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and dark place, separated from strong oxidants, strong bases, strong

acids, and amines.[2][3] The container should be tightly closed.[4]
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Handling:

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke in the work area.[2]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4]

Avoid generating mists or vapors.

This chemical is combustible; keep away from open flames and sources of ignition.[2]

Spill Response
Immediate Actions:

Evacuate the immediate area.

If safe to do so, remove all sources of ignition.[1][7]

Small Spills:

For small spills, absorb the liquid with an inert absorbent material such as sand, earth, or

absorbent paper.[1][2][7]

Collect the absorbed material and contaminated items into a sealed, vapor-tight plastic

bag for disposal.[1][7]

Large Spills:

For larger spills, isolate the spill area for at least 50 meters (150 feet) in all directions.[1][7]

Contact your institution's environmental health and safety (EHS) department immediately.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if

present and easy to do.[1][2] Seek immediate medical attention, even if no symptoms are

present.[1][3]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water.[1][2][4] If irritation develops or persists, seek medical

attention.[4]

Inhalation: Move the exposed individual to fresh air at once.[4][8] If breathing is difficult or

has stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation) and seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to drink.[4] Seek immediate medical attention.[4]

Disposal Plan
Proper disposal of O-Cresyl glycidyl ether and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials, including unused product, contaminated absorbents, and disposable

PPE, must be collected in a designated, properly labeled, and sealed container.

Disposal Method:

Dispose of all chemical waste in accordance with local, state, and federal regulations.[4]

Do not allow the material to enter storm drains or sewer systems.[4]

Contact your institution's EHS department for guidance on proper disposal procedures. Do

not incinerate closed containers.[4]

Procedural Workflow
The following diagram illustrates the key decision points and actions for handling O-Cresyl
glycidyl ether.
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O-Cresyl Glycidyl Ether Handling Workflow

Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Handle O-Cresyl Glycidyl Ether

Spill Occurs? Exposure Occurs?

Small Spill Procedure:
Absorb, Collect, Clean

Yes (Small)

Large Spill Procedure:
Evacuate, Isolate, Call EHS

Yes (Large)

Continue Work

No

Decontaminate Work Area

End of Procedure

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

No

Initiate First Aid
(Eye, Skin, Inhalation, Ingestion)

Yes

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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